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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B606671

Mordant Orange 6: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mordant Orange 6 is a synthetic azo dye primarily utilized in the textile industry for coloring
wool, silk, and other fabrics. This document provides a comprehensive technical overview of
Mordant Orange 6, including its chemical and physical properties, synthesis, and mechanism
of action as a mordant dye. While extensively used in industrial applications, its utility within
biological research and drug development remains largely unexplored, with a notable absence
of published specific experimental protocols or established roles in cellular signaling pathways.
This guide consolidates the available technical data on Mordant Orange 6 and provides a
foundational understanding of its chemistry and general application as a mordant dye.

Chemical and Physical Properties

Mordant Orange 6, also known as C.l. 26520, is a disodium salt of a complex aromatic azo
compound.[1] Its key identifiers and physicochemical properties are summarized in the table
below for easy reference.
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Property Value Reference
CAS Number 3564-27-0 [1112]
Molecular Formula C19H12N4Na206S [1][2]
Molecular Weight 470.37 g/mol [1]
Appearance Red-orange powder [2]

Soluble in water (80 g/L at 80
Solubility °C), slightly soluble in ethanol [2]

and acetone
Amax 381 nm [2]

pH Indicator Range Yellow (10.5) to Red (12.0) [2]

Behavior in Solutions:

 In concentrated sulfuric acid, it appears reddish-purple and turns yellowish-orange upon
dilution.[2]

 In concentrated hydrochloric acid, it is purple and gradually becomes colorless.[2]

¢ An aqueous solution turns light brownish-yellow with the addition of concentrated acid and
red-orange-brown with concentrated caustic soda.[2]

Synthesis

The synthesis of Mordant Orange 6 involves a two-step process: diazotization followed by an
azo coupling reaction.[1]

» Diazotization: 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid is treated with a nitrite
source, typically sodium nitrite, in an acidic solution to form a diazonium salt.

e Azo Coupling: The resulting diazonium salt is then coupled with 2-Hydroxybenzoic acid
(salicylic acid) to form the final Mordant Orange 6 molecule.[1]
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4-((4-Aminophenyl)diazenyl)benzenesulfonic acid

Step 1: Diazotization
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Figure 1: Synthesis workflow for Mordant Orange 6.

Mechanism of Action as a Mordant Dye

Mordant dyes are so named because they require a mordant to bind effectively to the
substrate. A mordant is typically a polyvalent metal ion, such as chromium or aluminum, that
forms a coordination complex with the dye molecule. This complex then binds to the material

being dyed, enhancing the fastness of the color.

The general mechanism can be understood as a three-part interaction: the mordant, the dye,

and the substrate.

Mordant Orange 6

Dye-Mordant Complex

Metal lon (e.g., Cr3*, AlR+)

Fiber (e.g., Wool, Silk)

Dyed Fiber
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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